molecular formula C21H22N2O4 B2659594 4-isopropoxy-N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)benzamide CAS No. 953014-61-4

4-isopropoxy-N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)benzamide

Cat. No. B2659594
CAS RN: 953014-61-4
M. Wt: 366.417
InChI Key: UDKUOLHGGGYROF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a derivative of isoxazole, a five-membered heterocyclic compound with one oxygen atom and one nitrogen atom at adjacent positions . Isoxazole derivatives are known for their wide spectrum of biological activities and therapeutic potential .


Synthesis Analysis

While specific synthesis methods for this compound were not found, isoxazole derivatives are often synthesized using various functionalizing deboronation of alkyl boronic esters .


Molecular Structure Analysis

Isoxazole rings are found in many compounds and drugs due to their potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant . The substitution of various groups on the isoxazole ring imparts different activity .


Physical And Chemical Properties Analysis

The compound is likely to be a solid at room temperature . Its empirical formula is C11H12N2O2, and its molecular weight is 204.23 .

Scientific Research Applications

Analgesic Applications

Isoxazole derivatives, including the compound , have shown significant potential as analgesics . They can be used to relieve pain without causing loss of consciousness.

Anti-inflammatory Applications

These compounds have also been found to have anti-inflammatory properties . They can be used to reduce inflammation in various medical conditions.

Anticancer Applications

Isoxazole derivatives have shown promising results in the field of cancer research . They can potentially be used in the development of new anticancer drugs.

Antimicrobial Applications

These compounds have demonstrated antimicrobial activities . They can be used in the treatment of various bacterial and fungal infections.

Antiviral Applications

Isoxazole derivatives have been found to have antiviral properties . They can potentially be used in the development of new antiviral drugs.

Anticonvulsant Applications

These compounds have shown potential as anticonvulsants . They can be used in the treatment of conditions like epilepsy.

Antidepressant Applications

Isoxazole derivatives have also shown promise in the field of mental health . They can potentially be used in the treatment of conditions like depression.

Immunosuppressant Applications

These compounds have demonstrated immunosuppressive activities . They can be used in the treatment of conditions that involve an overactive immune system, such as autoimmune diseases.

Safety And Hazards

The compound may be classified as Acute Tox. 3 Oral, indicating that it may be toxic if swallowed .

properties

IUPAC Name

N-[[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl]-4-propan-2-yloxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H22N2O4/c1-14(2)26-19-10-6-16(7-11-19)21(24)22-13-17-12-20(27-23-17)15-4-8-18(25-3)9-5-15/h4-12,14H,13H2,1-3H3,(H,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UDKUOLHGGGYROF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)OC1=CC=C(C=C1)C(=O)NCC2=NOC(=C2)C3=CC=C(C=C3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H22N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

366.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-isopropoxy-N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.